Cas no 21731-17-9 (methyl 3-aminocrotonate)

• Product Name: methyl 3-aminocrotonate
• CAS No: 21731-17-9
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 823178
• PubChem ID: 643918
• Update Time: 2025-04-19

methyl 3-aminocrotonate Chemical and Physical Properties

Names and Identifiers

• methyl 3-aminocrotonate
• 2-Butenoic acid, 3-amino-, methyl ester
• methyl 3-amino-trans-but-2-enoate
• 3-Aminocrotonic acid methyl ester
• Methyl-3-amino crotonate
• methyl 3-aminobut-2-enoate
• methyl (2E)-3-aminobut-2-enoate
• methyl (2Z)-3-aminobut-2-enoate
• methyl (3E)-3-iminobutanoate
• Methyl β-aminobutenate
• Methyl 3-aminocroton
• methyl (E)-3-aminobut-2-enoate
• 2-Butenamide,3-amino
• 3-amino-2-butenoic acid,methyl ester
• 3-AMino-but-2-enaMide
• 3-Aminocrotonamide,tech.
• 3-amino-crotonic acid methyl ester
• 3-Aminocrotonsaeureamid
• methyl 3-amino-2-butenoate
• methyl 3-amino-crotonate
• Methyl (2Z)-3-amino-2-butenoate

• MDL： MFCD00071534
• Inchi： 1S/C5H9NO2/c1-4(6)3-5(7)8-2/h3H,6H2,1-2H3/b4-3-
• InChI Key： XKORCTIIRYKLLG-ARJAWSKDSA-N
• SMILES： O(C)C(/C=C(/C)\N)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 194.1±13.0 ºC (760 Torr),
• Flash Point: 65.3±17.4 ºC,
• Solubility: Dissolution (56 g/l) (25 º C),
• PSA: 52.32000
• LogP: 0.72220

methyl 3-aminocrotonate Security Information

• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters